Cas no 79769-52-1 (19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol,2,4-dibromo-, (17a)-)

• Product name: 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol,2,4-dibromo-, (17a)-
• CAS No: 79769-52-1
• MF: C₂₀H₂₂O₂Br₂
• MW: 454.19548
• CID: 571107
• PubChem ID: 67094

19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol,2,4-dibromo-, (17a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol,2,4-dibromo-, (17a)-
• 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol, 2,4-dibromo-, (17alpha)-
• 2,4-dibromo-17-ethynyl(6,7)estradiol
• 2,4-Dibromo-17-ethynyl(6,7-3H)estradiol
• 2,4-Dibromo-19-norpregna-1(10),2,4-trien-20-yne-3,17-diol
• 3H-2,4-Dbee2
• (8R,9S,13S,14S,17R)-2,4-dibromo-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• DTXSID301000725
• 79769-52-1
• NS00133551

• Inchi： InChI=1S/C20H22Br2O2/c1-3-20(24)9-7-15-12-4-5-13-14(10-16(21)18(23)17(13)22)11(12)6-8-19(15,20)2/h1,10-12,15,23-24H,4-9H2,2H3/t11-,12+,15-,19-,20-/m0/s1
• InChI Key： TVZPJONPQWRVQV-QEIBRJLASA-N
• SMILES： CC12CCC3C(C1CCC2(C#C)O)CCC4=C(C(=C(C=C34)Br)O)Br

Computed Properties

• Exact Mass: 453.997
• Monoisotopic Mass: 451.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 5.1

Experimental Properties

• Density: 1.68
• Boiling Point: 467.9°C at 760 mmHg
• Flash Point: 236.8°C
• Refractive Index: 1.677